Cas no 143617-95-2 (Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate)

Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in peptide and heterocycle chemistry. The tert-butoxycarbonyl (Boc) protecting group enhances stability under various reaction conditions, allowing selective deprotection when required. The cyclopentane backbone provides a rigid structural framework, useful in designing conformationally constrained analogs. The ethyl ester moiety offers additional functionalization potential through hydrolysis or transesterification. This compound is commonly employed in medicinal chemistry for the synthesis of bioactive molecules, owing to its compatibility with a wide range of reagents and its ability to facilitate efficient multi-step transformations. Its high purity and well-defined reactivity make it a reliable choice for research and industrial applications.

Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate structure

143617-95-2 structure

Product Name:Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate

CAS No:143617-95-2

MF:C₁₃H₂₃NO₄

MW:257.3260242939

MDL:MFCD27992152

CID:1089789

PubChem ID:10244198

Update Time:2025-06-07

Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
- (1S,2S)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
- ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
- AKOS025117399
- CS-0061531
- (1S,2S)-Ethyl2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
- WS-02176
- (1s,2s)-ethyl 2-(tert-butoxycarbonylamino)cyclopentanecarboxylate
- 1375312-86-9
- D86641
- Ethyl (1S,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
- 143617-95-2
- MDL： MFCD27992152
- Inchi： 1S/C13H23NO4/c1-5-17-11(15)9-7-6-8-10(9)14-12(16)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)/t9-,10-/m0/s1
- InChI Key： MHYUFBHMDDIXTD-UWVGGRQHSA-N
- SMILES： O(CC)C([C@H]1CCC[C@@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 257.16270821g/mol
Monoisotopic Mass: 257.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 64.6Å²

Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM200727-1g	(1S,2S)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate	143617-95-2	95%	1g	$839	2021-06-15
Chemenu	CM200727-1g	(1S,2S)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate	143617-95-2	95%	1g	$839	2023-03-07
eNovation Chemicals LLC	Y0976978-1g	(1S,2S)-ethyl 2-(tert-butoxycarbonylamino)cyclopentanecarboxylate	143617-95-2	95%	1g	$755	2024-08-03
Key Organics Ltd	WS-02176-0.25g	(1S,2S)-ethyl 2-(tert-butoxycarbonylaMino)cyclopentanecarboxylate	143617-95-2	>95%	0.25g	£488.00	2025-02-08
1PlusChem	1P00B7NT-250mg	(1S,2S)-ethyl 2-(tert-butoxycarbonylaMino)cyclopentanecarboxylate	143617-95-2	95%	250mg	$256.00	2024-06-20
Aaron	AR00B7W5-100mg	(1S,2S)-ethyl 2-(tert-butoxycarbonylaMino)cyclopentanecarboxylate	143617-95-2	95%	100mg	$167.00	2023-12-16
Aaron	AR00B7W5-250mg	(1S,2S)-ethyl 2-(tert-butoxycarbonylaMino)cyclopentanecarboxylate	143617-95-2	95%	250mg	$276.00	2023-12-16
A2B Chem LLC	AF22345-250mg	(1S,2S)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate	143617-95-2	95%	250mg	$285.00	2024-04-20
A2B Chem LLC	AF22345-100mg	(1S,2S)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate	143617-95-2	95%	100mg	$174.00	2024-04-20
Ambeed	A450350-1g	(1S,2S)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate	143617-95-2	95+%	1g	$729.0	2024-04-23